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Compound of Interest

Compound Name: SLC-391

Cat. No.: B10856089 Get Quote

Disclaimer: As of the last update, a publicly available, specific Safety Data Sheet (SDS) for the

AXL inhibitor SLC-391 is not available. The following procedures are based on general best

practices for the handling and disposal of potent, small-molecule research compounds.

Researchers, scientists, and drug development professionals must consult the manufacturer-

provided SDS for SLC-391 and their institution's Environmental Health and Safety (EHS)

department for specific guidance before handling or disposing of this compound.

This document provides a framework for the safe and compliant disposal of SLC-391 and

materials contaminated with this compound. Adherence to these guidelines is critical for

ensuring personnel safety and minimizing environmental impact.

I. Immediate Safety and Handling Protocols
Prior to any handling or disposal procedures, it is imperative to be thoroughly familiar with the

specific hazards outlined in the SLC-391 Safety Data Sheet. At a minimum, the following

Personal Protective Equipment (PPE) is required:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is

recommended.

Body Protection: A fully buttoned lab coat.
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Respiratory Protection: If handling the powdered form of SLC-391 outside of a certified

chemical fume hood, a NIOSH-approved respirator is necessary.

II. Waste Categorization and Segregation
Proper segregation of waste at the point of generation is the most critical step in ensuring safe

and compliant disposal. SLC-391 waste should be categorized as follows:

Waste Stream

Category
Description Container Type Disposal Route

Solid SLC-391 Waste

Unused or expired

pure compound,

contaminated

spatulas, weigh boats,

etc.

Labeled, sealed,

chemically resistant

container.

Hazardous Chemical

Waste

Liquid SLC-391 Waste

Solutions containing

SLC-391,

contaminated solvents

(e.g., DMSO, ethanol).

Labeled, sealed,

chemically resistant

container (e.g., glass

or polyethylene).

Hazardous Chemical

Waste

Contaminated Sharps

Needles, syringes, or

other sharps

contaminated with

SLC-391.

Puncture-proof sharps

container.
Sharps Waste

Contaminated

Labware

Glassware (flasks,

beakers) and

plasticware (pipette

tips, tubes)

contaminated with

SLC-391.

Labeled, lined, and

sealed container.

Hazardous Chemical

Waste

Contaminated PPE

Gloves, disposable

lab coats, and other

PPE contaminated

with SLC-391.

Labeled, sealed

plastic bag within a

hazardous waste

container.

Hazardous Chemical

Waste
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III. Step-by-Step Disposal Procedures
A. Solid SLC-391 Waste:

Collection: Carefully collect all solid waste contaminated with SLC-391, including any

residual powder from work surfaces (after appropriate decontamination).

Containment: Place the solid waste into a designated, robust, and sealable container.

Ensure the container is compatible with the chemical properties of SLC-391.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "SLC-
391," and the approximate quantity.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

B. Liquid SLC-391 Waste:

Collection: Collect all liquid waste containing SLC-391 in a dedicated, chemically compatible,

and leak-proof container.

Segregation: Do not mix SLC-391 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Containment: Ensure the container is securely sealed to prevent spills or evaporation. Do not

fill the container to more than 80% of its capacity.

Labeling: Label the container with "Hazardous Waste," "SLC-391," the solvent system (e.g.,

"in DMSO"), and the estimated concentration.

Storage: Store in a designated hazardous waste accumulation area with secondary

containment.

C. Decontamination of Non-Disposable Items:

Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent (as

specified in the SDS) to remove the majority of the SLC-391 residue. This rinseate must be

collected and disposed of as liquid hazardous waste.
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Secondary Wash: Wash the rinsed items with an appropriate laboratory detergent and water.

Final Rinse: Perform a final rinse with deionized water.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SLC-391 waste.
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To cite this document: BenchChem. [Standard Operating Procedure: Disposal of SLC-391
and Associated Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856089#slc-391-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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